![molecular formula C20H20ClN3O3S B269151 2-chloro-N-({3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]phenyl}carbamothioyl)benzamide](/img/structure/B269151.png)
2-chloro-N-({3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]phenyl}carbamothioyl)benzamide
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Overview
Description
2-chloro-N-({3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]phenyl}carbamothioyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, CTFC, and has been found to have a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of CTFC is not fully understood, but it is believed to work by inhibiting various enzymes and signaling pathways in cells. It has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. CTFC has also been found to inhibit the activity of certain kinases involved in cell signaling pathways, which may contribute to its anticancer and anti-inflammatory effects.
Biochemical and Physiological Effects:
CTFC has been found to have a range of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. CTFC has also been found to decrease the production of inflammatory cytokines, which may contribute to its anti-inflammatory effects. Additionally, CTFC has been found to inhibit the growth of several bacterial strains, suggesting that it may have potential as an antimicrobial agent.
Advantages and Limitations for Lab Experiments
One advantage of CTFC is that it has been extensively studied for its potential applications in scientific research, and its synthesis method is well-established. CTFC has also been found to have a range of potential applications, including as an anticancer, anti-inflammatory, and antimicrobial agent. However, one limitation of CTFC is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for research on CTFC. One area of interest is in optimizing its use as an anticancer agent, including investigating its potential for combination therapy with other anticancer drugs. CTFC may also have potential as an antimicrobial agent, and further research is needed to explore its activity against a wider range of bacterial strains. Additionally, further research is needed to fully understand the mechanism of action of CTFC, which may help to optimize its use in lab experiments and potential clinical applications.
Synthesis Methods
The synthesis of CTFC involves several steps, including the reaction of 2-chlorobenzoyl chloride with 3-aminobenzothiazole to form 2-chloro-N-(3-benzothiazolyl)benzamide. This intermediate compound is then reacted with tetrahydrofuran-2-ylmethyl isocyanate to form 2-chloro-N-({3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]phenyl}carbamothioyl)benzamide. The final product is obtained through purification and isolation using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
CTFC has been found to have a range of potential applications in scientific research. It has been studied for its anticancer properties and has been found to inhibit the growth of various cancer cells. CTFC has also been studied for its antimicrobial properties, and has been found to have activity against several bacterial strains. Additionally, CTFC has been studied for its anti-inflammatory properties and has been found to decrease inflammation in animal models.
properties
Molecular Formula |
C20H20ClN3O3S |
---|---|
Molecular Weight |
417.9 g/mol |
IUPAC Name |
2-chloro-N-[[3-(oxolan-2-ylmethylcarbamoyl)phenyl]carbamothioyl]benzamide |
InChI |
InChI=1S/C20H20ClN3O3S/c21-17-9-2-1-8-16(17)19(26)24-20(28)23-14-6-3-5-13(11-14)18(25)22-12-15-7-4-10-27-15/h1-3,5-6,8-9,11,15H,4,7,10,12H2,(H,22,25)(H2,23,24,26,28) |
InChI Key |
QTSOQRAKJBFHBM-UHFFFAOYSA-N |
SMILES |
C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=S)NC(=O)C3=CC=CC=C3Cl |
Canonical SMILES |
C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=S)NC(=O)C3=CC=CC=C3Cl |
Origin of Product |
United States |
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